Cas no 1337618-55-9 (2-(1-Aminoethyl)-4-chloro-5-methylphenol)

• Product Name: 2-(1-Aminoethyl)-4-chloro-5-methylphenol
• CAS No: 1337618-55-9
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD22004517
• CID: 5682878
• PubChem ID: 76219408
• Update Time: 2025-06-09

2-(1-Aminoethyl)-4-chloro-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminoethyl)-4-chloro-5-methylphenol
• EN300-25391417
• 1337618-55-9
• 2-(1-Aminoethyl)-4-chloro-5-methylphenol

• MDL： MFCD22004517
• Inchi： 1S/C9H12ClNO/c1-5-3-9(12)7(6(2)11)4-8(5)10/h3-4,6,12H,11H2,1-2H3
• InChI Key： HXYBINAGSWQQAH-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C=1)C(C)N)O

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 2-(1-Aminoethyl)-4-chloro-5-methylphenol

Comprehensive Overview of 2-(1-Aminoethyl)-4-chloro-5-methylphenol (CAS No. 1337618-55-9): Properties, Applications, and Industry Insights

2-(1-Aminoethyl)-4-chloro-5-methylphenol (CAS No. 1337618-55-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This chlorinated phenolic derivative contains both amino and methyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing targeted therapies.

The compound's molecular structure combines a phenolic core with strategic substitutions: a chloro group at the 4-position, a methyl group at the 5-position, and an aminoethyl side chain. This arrangement contributes to its moderate polarity and solubility profile, with better solubility in polar organic solvents than in water. Recent studies suggest its potential in creating antimicrobial agents and enzyme inhibitors, aligning with current industry focus on antibiotic alternatives and precision medicine approaches.

From a synthetic chemistry perspective, 1337618-55-9 offers multiple reactive sites for modification. The phenolic hydroxyl group can participate in etherification or esterification reactions, while the primary amine enables condensation reactions or amide bond formation. These characteristics make it valuable for combinatorial chemistry and high-throughput screening platforms, addressing the pharmaceutical industry's need for diverse molecular scaffolds.

Quality control of 2-(1-Aminoethyl)-4-chloro-5-methylphenol typically involves HPLC analysis with UV detection, monitoring for related substances and ensuring ≥95% purity for research applications. Stability studies indicate proper storage under inert atmosphere at -20°C minimizes degradation. The compound's structure-activity relationships are being explored in various biochemical contexts, particularly regarding its electron-donating and accepting properties that influence molecular interactions.

In material science applications, derivatives of this compound show promise as polymer modifiers and coating additives. The phenolic structure contributes antioxidant properties, while the amino group facilitates covalent bonding to matrices. These features respond to growing market demands for functional materials with enhanced durability and specialized surface characteristics.

Environmental and safety assessments of 1337618-55-9 follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling with personal protective equipment is recommended, reflecting modern green chemistry principles and workplace safety standards. The compound's biodegradation profile and ecological impact are subjects of ongoing investigation as part of sustainable chemistry initiatives.

The commercial availability of 2-(1-Aminoethyl)-4-chloro-5-methylphenol has increased in recent years, with suppliers offering custom synthesis and bulk quantities. Pricing varies based on purity grades and order scale, typically ranging from research milligram quantities to kilogram batches for process development. This accessibility supports its growing adoption in medicinal chemistry programs and academic research projects worldwide.

Patent literature reveals expanding intellectual property around derivatives of 1337618-55-9, particularly in therapeutic areas like neurological disorders and metabolic diseases. These developments align with current pharmaceutical trends targeting GPCR modulators and kinase inhibitors. The compound's structural flexibility allows for strategic modifications to optimize pharmacokinetic properties and target binding affinity.

Analytical characterization of this compound typically employs mass spectrometry for molecular weight confirmation and NMR spectroscopy for structural verification. The chlorine atom produces distinctive isotopic patterns in mass spectra, while the aromatic protons show characteristic splitting patterns in proton NMR. These analytical features facilitate quality control and support its use in chemical biology studies requiring precise structural characterization.

Future research directions for 2-(1-Aminoethyl)-4-chloro-5-methylphenol include exploring its chemoenzymatic transformations and applications in bioconjugation chemistry. The compound's balanced lipophilicity, calculated logP ~2.1, makes it particularly interesting for developing blood-brain barrier permeable compounds, a hot topic in central nervous system drug development. These potential applications position it as a valuable tool in addressing current challenges in drug delivery systems.